Cas no 861427-81-8 ((5E)-3-2-(3,4-dimethoxyphenyl)ethyl-5-(phenylmethylidene)-2-sulfanylidene-1,3-thiazolidin-4-one)

• Product Name: (5E)-3-2-(3,4-dimethoxyphenyl)ethyl-5-(phenylmethylidene)-2-sulfanylidene-1,3-thiazolidin-4-one
• CAS No: 861427-81-8
• MF: C₂₀H₁₉NO₃S₂
• MW: 385.499762773514
• CID: 5976790
• PubChem ID: 2141477
• Update Time: 2025-09-28

(5E)-3-2-(3,4-dimethoxyphenyl)ethyl-5-(phenylmethylidene)-2-sulfanylidene-1,3-thiazolidin-4-one Chemical and Physical Properties

Names and Identifiers

• (5E)-3-2-(3,4-dimethoxyphenyl)ethyl-5-(phenylmethylidene)-2-sulfanylidene-1,3-thiazolidin-4-one
• 4-Thiazolidinone, 3-[2-(3,4-dimethoxyphenyl)ethyl]-5-(phenylmethylene)-2-thioxo-
• (E)-5-benzylidene-3-(3,4-dimethoxyphenethyl)-2-thioxothiazolidin-4-one
• (5E)-3-[2-(3,4-dimethoxyphenyl)ethyl]-5-(phenylmethylidene)-2-sulfanylidene-1,3-thiazolidin-4-one
• F1622-0050
• 861427-81-8
• AKOS002782655
• (5E)-5-benzylidene-3-[2-(3,4-dimethoxyphenyl)ethyl]-2-sulfanylidene-1,3-thiazolidin-4-one

• Inchi： 1S/C20H19NO3S2/c1-23-16-9-8-15(12-17(16)24-2)10-11-21-19(22)18(26-20(21)25)13-14-6-4-3-5-7-14/h3-9,12-13H,10-11H2,1-2H3
• InChI Key： UJKDKBHABYLPRW-UHFFFAOYSA-N
• SMILES： S1C(=CC2=CC=CC=C2)C(=O)N(CCC2=CC=C(OC)C(OC)=C2)C1=S

Computed Properties

• Exact Mass: 385.08063582g/mol
• Monoisotopic Mass: 385.08063582g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 545
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 96.2Ų

Experimental Properties

• Density: 1.33±0.1 g/cm3(Predicted)
• Boiling Point: 535.7±60.0 °C(Predicted)
• pka: -2.84±0.20(Predicted)

Additional information on (5E)-3-2-(3,4-dimethoxyphenyl)ethyl-5-(phenylmethylidene)-2-sulfanylidene-1,3-thiazolidin-4-one

Comprehensive Overview of (5E)-3-2-(3,4-dimethoxyphenyl)ethyl-5-(phenylmethylidene)-2-sulfanylidene-1,3-thiazolidin-4-one (CAS No. 861427-81-8)

(5E)-3-2-(3,4-dimethoxyphenyl)ethyl-5-(phenylmethylidene)-2-sulfanylidene-1,3-thiazolidin-4-one (CAS No. 861427-81-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the thiazolidinone family, a class of heterocyclic compounds known for their diverse biological activities. The unique structural features of this molecule, including the 3,4-dimethoxyphenyl and phenylmethylidene moieties, contribute to its potential applications in drug discovery and development.

The thiazolidinone core structure is a well-studied scaffold in medicinal chemistry due to its ability to interact with various biological targets. Researchers are particularly interested in (5E)-3-2-(3,4-dimethoxyphenyl)ethyl-5-(phenylmethylidene)-2-sulfanylidene-1,3-thiazolidin-4-one because of its potential as a multi-target therapeutic agent. The presence of the sulfanylidene group enhances its reactivity, making it a promising candidate for further investigation in the context of enzyme inhibition and receptor modulation.

One of the most frequently asked questions about this compound is: "What are the potential therapeutic applications of (5E)-3-2-(3,4-dimethoxyphenyl)ethyl-5-(phenylmethylidene)-2-sulfanylidene-1,3-thiazolidin-4-one?" Preliminary studies suggest that this molecule may exhibit anti-inflammatory, antioxidant, and antimicrobial properties. These findings align with current trends in drug discovery, where researchers are actively seeking novel compounds with multi-functional biological activities to address complex diseases.

The 3,4-dimethoxyphenyl moiety in this compound is particularly noteworthy. This structural feature is commonly found in natural products and synthetic drugs, and it often contributes to enhanced bioavailability and target specificity. In the context of (5E)-3-2-(3,4-dimethoxyphenyl)ethyl-5-(phenylmethylidene)-2-sulfanylidene-1,3-thiazolidin-4-one, this moiety may play a crucial role in its potential interactions with various enzymatic systems.

Another hot topic in the scientific community is the structure-activity relationship (SAR) of thiazolidinone derivatives. Researchers are particularly interested in understanding how modifications to the phenylmethylidene group might affect the biological activity of (5E)-3-2-(3,4-dimethoxyphenyl)ethyl-5-(phenylmethylidene)-2-sulfanylidene-1,3-thiazolidin-4-one. This line of inquiry is crucial for optimizing the compound's potential therapeutic effects while minimizing any undesirable side effects.

From a synthetic chemistry perspective, the preparation of (5E)-3-2-(3,4-dimethoxyphenyl)ethyl-5-(phenylmethylidene)-2-sulfanylidene-1,3-thiazolidin-4-one involves several interesting steps. The thiazolidin-4-one core is typically constructed through a condensation reaction, followed by the introduction of the phenylmethylidene group via a Knoevenagel condensation. These synthetic routes are currently being optimized to improve yields and purity, which is a common challenge in the production of complex heterocyclic compounds.

The analytical characterization of (5E)-3-2-(3,4-dimethoxyphenyl)ethyl-5-(phenylmethylidene)-2-sulfanylidene-1,3-thiazolidin-4-one typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods are essential for confirming the compound's structure and purity, which are critical factors in both research and potential pharmaceutical applications.

In the context of current market trends, there is growing interest in thiazolidinone-based compounds as potential treatments for metabolic disorders. While (5E)-3-2-(3,4-dimethoxyphenyl)ethyl-5-(phenylmethylidene)-2-sulfanylidene-1,3-thiazolidin-4-one is still primarily a research chemical, its structural features suggest it could be valuable in the development of new metabolic modulators. This aligns with the increasing global focus on metabolic health and personalized medicine approaches.

Researchers often inquire about the stability and storage conditions of this compound. Proper handling typically requires protection from light and moisture, with recommended storage at low temperatures. These considerations are particularly important for maintaining the integrity of the sulfanylidene group, which can be sensitive to oxidative conditions.

The potential of (5E)-3-2-(3,4-dimethoxyphenyl)ethyl-5-(phenylmethylidene)-2-sulfanylidene-1,3-thiazolidin-4-one extends beyond pharmaceutical applications. Some studies suggest possible uses in material science, particularly in the development of novel organic semiconductors or photoactive materials. The conjugated system present in this molecule makes it an interesting candidate for such applications, though this area requires further exploration.

As research on (5E)-3-2-(3,4-dimethoxyphenyl)ethyl-5-(phenylmethylidene)-2-sulfanylidene-1,3-thiazolidin-4-one continues, scientists are particularly focused on elucidating its molecular mechanisms of action. Advanced techniques such as molecular docking studies and in vitro assays are being employed to better understand how this compound interacts with biological targets at the atomic level.

The future directions for research on (5E)-3-2-(3,4-dimethoxyphenyl)ethyl-5-(phenylmethylidene)-2-sulfanylidene-1,3-thiazolidin-4-one are likely to include more extensive pharmacological evaluation and toxicological profiling. These studies will be crucial for determining whether this compound has the potential to progress from a research chemical to a preclinical candidate. The unique combination of structural features in this molecule continues to make it a subject of significant scientific interest across multiple disciplines.